4-[4-(Benzenesulfonyl)-2-phenyl-1,3-oxazol-5-yl]-2,6-dimethylmorpholine

• IUPAC Name: 4-[4-(benzenesulfonyl)-2-phenyl-1,3-oxazol-5-yl]-2,6-dimethylmorpholine
• InChI: InChI=1S/C21H22N2O4S/c1-15-13-23(14-16(2)26-15)21-20(28(24,25)18-11-7-4-8-12-18)22-19(27-21)17-9-5-3-6-10-17/h3-12,15-16H,13-14H2,1-2H3
• InChI Key: XAVAWHREIADHOV-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C2=C(N=C(O2)C3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C21H22N2O4S
• Molecular Weight: 398.5 g/mol

Description

The compound “4-[4-(Benzenesulfonyl)-2-phenyl-1,3-oxazol-5-yl]-2,6-dimethylmorpholine” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Molecular Structure and Vibrational Analysis

Research into the molecular structure and vibrational analysis of closely related compounds, such as 1-(2,6-dimethylmorpholine-4-yl-methyl)-3-methyl-4-[3-ethoxy-(4-benzenesulfonyloxy)-benzylidenamino]-4,5-dihydro-1H-1,2,4-triazol-5-one, has been conducted to understand their chemical properties. Quantum chemical calculations, including NMR chemical shifts, vibrational frequency values, polarizability, hyperpolarizability, and molecular electrostatic potential (MEP) maps, have been performed. These studies provide insight into the electronic, structural, and thermodynamic parameters, helping to assign reactive sites on the molecule's surface (Medetalibeyoğlu, Yüksek, & Özdemir, 2019).

Synthesis and Hydrolysis

The synthesis and hydrolysis of bis-2-oxazolines containing inner unsaturation have been explored, yielding phenylenediacrylic acids through acidic hydrolysis. This research contributes to understanding the chemical reactions and potential applications of compounds with oxazoline structures, which may be relevant to the synthesis and functionalization of similar molecules (Lustoň, Kronek, Böhme, & Komber, 1999).

Chiral N, P-Oxazolines and Catalysis

Investigations into chiral N, P-oxazolines and their complexes with iridium in asymmetric hydrogenation of an imine demonstrate the catalytic potential of these compounds. Such research indicates the role of oxazoline derivatives in catalysis, which could extend to various synthetic applications, including asymmetric synthesis and the development of new catalysts (Ezhova, Patrick, James, Waller, & Ford, 2004).

Metal Complexation and Catalysis

Another area of research focuses on the synthesis of bis-oxazoline and oxazoline-containing compounds for metal complexation, such as platinum(II) NCN pincer complexes. These complexes have been evaluated as catalysts for carbon-carbon bond formation, showcasing the utility of oxazoline derivatives in organometallic chemistry and catalysis (Fossey & Richards, 2004).